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Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

Cat. No.: B040242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data and handling information for 2-
Bromo-4-nitroanisole (CAS No. 5197-28-4). The following sections detail its hazardous

properties, exposure control measures, and the experimental methodologies used to determine

these characteristics, offering a vital resource for professionals in research and drug

development.

Section 1: Chemical and Physical Properties
A summary of the key physicochemical properties of 2-Bromo-4-nitroanisole is presented in

Table 1. This data is essential for understanding the substance's behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₇H₆BrNO₃ [1]

Molecular Weight 232.03 g/mol [1]

Appearance Yellow to brown solid [2]

Melting Point 104-106 °C [3]

Flash Point Not applicable

Solubility

Moderately soluble in organic

solvents (e.g., ethanol,

dichloromethane), less soluble

in water.

Section 2: Hazard Identification and Classification
2-Bromo-4-nitroanisole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its GHS

classification is provided in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

Source: Aggregated GHS information from multiple notifications.[1]
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The hazard classification process involves a systematic evaluation of available data against the

GHS criteria. The logical workflow for this process is illustrated in the diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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